Cas no 91225-41-1 (5-bromo-1H-imidazo[4,5-b]pyrazine)

5-Bromo-1H-imidazo[4,5-b]pyrazine is a heterocyclic organic compound featuring a fused imidazole and pyrazine ring system with a bromine substituent. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The bromine atom enhances reactivity, facilitating further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid aromatic scaffold contributes to strong binding affinity in target interactions. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. High purity grades are available for research applications, ensuring reproducibility in synthetic workflows.

5-bromo-1H-imidazo[4,5-b]pyrazine structure

91225-41-1 structure

Product Name:5-bromo-1H-imidazo[4,5-b]pyrazine

CAS No:91225-41-1

MF:C₅H₃BrN₄

MW:199.008118867874

MDL:MFCD10000782

CID:1121285

PubChem ID:13317207

Update Time:2025-06-28

5-bromo-1H-imidazo[4,5-b]pyrazine Chemical and Physical Properties

Names and Identifiers

- 6-bromo-1H-Imidazo[4,5-b]pyrazine
- 5-BroMo-1H-iMidazo[4,5-b]pyrazine
- 91225-41-1
- GXPYKUNCAMSMDZ-UHFFFAOYSA-N
- DTXSID60536613
- EN300-1659261
- Z1198272469
- 5-Bromo-1H-imidazo-[4,5-b]pyrazine
- SCHEMBL12791460
- AMY2114
- PS-18210
- 5-bromo-3H-imidazo[4,5-b]pyrazine
- AKOS006302639
- AB55878
- J-516793
- FT-0761850
- MFCD10000782
- DA-19342
- 5-bromo-1H-imidazo[4,5-b]pyrazine
- MDL： MFCD10000782
- Inchi： 1S/C5H3BrN4/c6-3-1-7-4-5(10-3)9-2-8-4/h1-2H,(H,7,8,9,10)
- InChI Key： GXPYKUNCAMSMDZ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(=N1)NC=N2

Computed Properties

Exact Mass: 197.95411g/mol
Monoisotopic Mass: 197.95411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 54.5Å²

5-bromo-1H-imidazo[4,5-b]pyrazine Pricemore >>

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Apollo Scientific	OR300024-1g	5-Bromo-1H-imidazo[4,5-b]pyrazine	91225-41-1		1g	£526.00	2024-05-25
Chemenu	CM111124-1g	5-bromo-1H-imidazo[4,5-b]pyrazine	91225-41-1	95%	1g	$540	2024-07-20
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Alichem	A099002741-250mg	5-Bromo-1h-imidazo[4,5-b]pyrazine	91225-41-1	97%	250mg	$200.20	2023-08-31
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eNovation Chemicals LLC	Y1105531-5g	5-bromo-1H-imidazo[4,5-b]pyrazine	91225-41-1	95%	5g	$1550	2024-07-23
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